2-({4-[(3,4-dimethoxybenzylidene)amino]-4H-1,2,4-triazol-3-yl}thio)ethanol

• IUPAC Name: 2-[[4-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-1,2,4-triazol-3-yl]sulfanyl]ethanol
• InChI: InChI=1S/C13H16N4O3S/c1-19-11-4-3-10(7-12(11)20-2)8-15-17-9-14-16-13(17)21-6-5-18/h3-4,7-9,18H,5-6H2,1-2H3/b15-8+
• InChI Key: JEENNWIZYUUBPC-OVCLIPMQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2C=NN=C2SCCO)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2C=NN=C2SCCO)OC
• Molecular Formula: C13H16N4O3S
• Molecular Weight: 308.36 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves the reaction of precursor molecules in a suitable solvent, often ethanol, in the presence of a catalyst such as acetic acid or triethylamine. For instance, Nayak and Poojary (2019) described the synthesis of a similar compound with an 80% yield by treating a triazole thione derivative with 3,4-dimethoxybenzaldehyde in ethanol, followed by recrystallization (Nayak & Poojary, 2019).

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as mass spectrometry, FT-IR, 1H, and 13C-NMR spectroscopy. These methods provide detailed insights into the compound's structural attributes, including bond lengths, angles, and molecular conformations. Abdel-Wahab et al. (2023) characterized a structurally related heterocycle through X-ray single crystal diffraction and spectral analyses, underscoring the utility of these techniques in elucidating molecular structure (Abdel-Wahab et al., 2023).

Chemical Reactions and Properties

The reactivity of such compounds can be explored through their participation in various chemical reactions, including condensation, cyclization, and docking studies. The interaction of these compounds with biological receptors can also provide insights into their potential inhibitory actions, as demonstrated by Nayak and Poojary (2019) through docking studies (Nayak & Poojary, 2019).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If this compound is intended for use as a drug or pesticide, for example, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and investigating its physical and chemical properties in more detail.